Cas no 151013-37-5 (Benzo[a]naphthacene-2-carboxylicacid, 5,6,8,13-tetrahydro-1,6,7,9,11-pentahydroxy-8,13-dioxo-3-pentyl-, (-)-(9CI))

• Product Name: Benzo[a]naphthacene-2-carboxylicacid, 5,6,8,13-tetrahydro-1,6,7,9,11-pentahydroxy-8,13-dioxo-3-pentyl-, (-)-(9CI)
• CAS No: 151013-37-5
• Molecular Formula: C₂₈H₂₄O₉
• Molecular Weight: 504.48476
• CID: 180603
• PubChem ID: 198781

Benzo[a]naphthacene-2-carboxylicacid, 5,6,8,13-tetrahydro-1,6,7,9,11-pentahydroxy-8,13-dioxo-3-pentyl-, (-)-(9CI) Properties

Names and Identifiers

• Benzo[a]naphthacene-2-carboxylicacid, 5,6,8,13-tetrahydro-1,6,7,9,11-pentahydroxy-8,13-dioxo-3-pentyl-, (-)-(9CI)
• 1,6,7,9,11-pentahydroxy-8,13-dioxo-3-pentyl-5,6-dihydrobenzo[a]tetracene-2-carboxylic acid
• Benzo[a]naphthacene-2-carboxylicacid, 5,6,8,13-tetrahydro-1,6,7,9,11-pentahydroxy-8,13-dioxo-3...
• 1,6,7,9,11-pentahydroxy-8,13-dioxo-3-pentyl-5,6,8,13-tetrahydrobenzo[a]tetracene-2-carboxylic acid
• Benzo(a)naphthacene-2-carboxylic acid, 5,6,8,13-tetrahydro-8,13-dioxo-1,6,7,9,11-pentahydroxy-3-pentyl-, (-)-
• Bequinostatin A
• 151013-37-5
• 5,6,8,13-tetrahydro-1,6,7,9,11-pentahydroxy-8,13-dioxo-3-pentylbenzo(a)naphthacene-2-carboxylic acid
• DTXSID20934151

• InChIKey： RKXRXHADKSOULC-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H24O9/c1-2-3-4-5-11-6-12-7-17(30)21-14(19(12)25(33)20(11)28(36)37)10-16-23(26(21)34)27(35)22-15(24(16)32)8-13(29)9-18(22)31/h6,8-10,17,29-31,33-34H,2-5,7H2,1H3,(H,36,37)
• SMILES： CCCCCC1C=C2C(C3=CC4C(C5C=C(O)C=C(O)C=5C(=O)C=4C(O)=C3C(C2)O)=O)=C(O)C=1C(=O)O

Computed Properties

• Exact Mass: 504.142
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 504.142
• Heavy Atom Count: 37
• Complexity: 906
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Refractive Index: 1.745
• Boiling Point: 843.1°Cat760mmHg
• Flash Point: 477.5°C
• Density: 1.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones